Cas no 84545-30-2 (ICI 162,846)

• Product Name: ICI 162,846
• CAS No: 84545-30-2
• MF: C₁₁H₁₇F₃N₆O
• MW: 306.287491559982
• CID: 726006
• PubChem ID: 134778
• Update Time: 2025-04-19

ICI 162,846 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-pentanamide,3-[[imino[(2,2,2-trifluoroethyl)amino]methyl]amino]-
• 5-[3-[[N'-(2,2,2-trifluoroethyl)carbamimidoyl]amino]pyrazol-1-yl]pentanamide
• ICI 162,846
• N-[1-(4-CarboxaMidobutyl)-1H-pyrazol-3-yl)]-N'-(2,2,2-trifluoroethyl)guanidine
• Tocris-0833
• CS-0021022
• AKOS040745208
• Ici162,846
• HMS3411N15
• BRD-K66782112-001-01-2
• ICI-162,846
• HY-101234
• 3-((Imino((2,2,2-trifluoroethyl)amino)methyl)amino)-1H-pyrazole-1-pentanamide
• (3-((IMINO((2,2,2-TRIFLUOROETHYL)AMINO)METHYL)AMINO)-1H-PYRAZOLE-1-PENTAMIDE)
• SCHEMBL4099592
• ICI162846;ICI 162846
• SJ96DC9C66
• CHEBI:93167
• 5-[3-(2-[2,2,2-trifluoroethyl]guanidino)pyrazol-1-yl]valeramide
• NCGC00024812-02
• DTXSID5020734
• Ici 162846
• Q27164889
• 5-[3-({imino[(2,2,2-trifluoroethyl)amino]methyl}amino)-1H-pyrazol-1-yl]pentanamide
• HMS3675N15
• SCHEMBL9366418
• NCGC00024812-01
• ICI-162846
• AKOS024458664
• SR-01000597451-1
• HMS3266J04
• 5-{3-[N''-(2,2,2-trifluoroethyl)carbamimidamido]-1H-pyrazol-1-yl}pentanamide
• 3-((Imino((2,2,2-trifluoroethyl)amino)methyl)amino)1H-pyrazole-1-pentamide
• SR-01000597451
• CHEMBL1593717
• UNII-SJ96DC9C66
• 1H-Pyrazole-1-pentanamide, 3-((imino((2,2,2-trifluoroethyl)amino)methyl)amino)-
• 84545-30-2
• BRD-K11071038-001-01-7
• 3-[[Imino[(2,2,2-trifluoroethyl)amino]methyl]amino]-1H-pyrazole-1-pentanamide; ICI 162846
• DA-74398

• Inchi： 1S/C11H17F3N6O/c12-11(13,14)7-17-10(16)18-9-4-6-20(19-9)5-2-1-3-8(15)21/h4,6H,1-3,5,7H2,(H2,15,21)(H3,16,17,18,19)
• InChI Key： ALCSGJCIESECFD-UHFFFAOYSA-N
• SMILES： FC(C/N=C(\N)/NC1C=CN(CCCCC(N)=O)N=1)(F)F

Computed Properties

• Exact Mass: 306.14200
• Monoisotopic Mass: 306.141594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: -0.1

Experimental Properties

• Density: 1.3025 (estimate)
• Boiling Point: 180°C (rough estimate)
• Flash Point: 256.5°C
• Refractive Index: 1.563
• PSA: 108.82000
• LogP: 2.30120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams